N-(2-(3,5-dicyclopropyl-1H-pyrazol-1-yl)ethyl)-4-ethoxybenzamide

• IUPAC Name: N-[2-(3,5-dicyclopropylpyrazol-1-yl)ethyl]-4-ethoxybenzamide
• InChI: InChI=1S/C20H25N3O2/c1-2-25-17-9-7-16(8-10-17)20(24)21-11-12-23-19(15-5-6-15)13-18(22-23)14-3-4-14/h7-10,13-15H,2-6,11-12H2,1H3,(H,21,24)
• InChI Key: HDHHGCQXSSHTIS-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)C(=O)NCCN2C(=CC(=N2)C3CC3)C4CC4
• Molecular Formula: C20H25N3O2
• Molecular Weight: 339.4 g/mol

Description

N-(2-(3,5-dicyclopropyl-1H-pyrazol-1-yl)ethyl)-4-ethoxybenzamide, also known as DPPZ, is a chemical compound that has gained attention in the field of scientific research due to its potential applications in various fields. It is a synthetic compound that belongs to the class of pyrazole derivatives and has been found to exhibit significant biological activity.

Mechanism of Action

The mechanism of action of N-(2-(3,5-dicyclopropyl-1H-pyrazol-1-yl)ethyl)-4-ethoxybenzamide involves the inhibition of DNA synthesis and replication. It binds to the DNA molecule and prevents the formation of new strands, thereby inhibiting the growth of bacteria, fungi, and viruses. In addition, N-(2-(3,5-dicyclopropyl-1H-pyrazol-1-yl)ethyl)-4-ethoxybenzamide has also been found to induce apoptosis in cancer cells, leading to their death.
Biochemical and Physiological Effects
N-(2-(3,5-dicyclopropyl-1H-pyrazol-1-yl)ethyl)-4-ethoxybenzamide has been found to have significant biochemical and physiological effects. It has been shown to inhibit the activity of various enzymes, including DNA polymerase and RNA polymerase. In addition, N-(2-(3,5-dicyclopropyl-1H-pyrazol-1-yl)ethyl)-4-ethoxybenzamide has also been found to induce the production of reactive oxygen species, leading to oxidative stress and cell death.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-(2-(3,5-dicyclopropyl-1H-pyrazol-1-yl)ethyl)-4-ethoxybenzamide in lab experiments is its high potency and specificity. It has been found to exhibit significant activity against a wide range of microorganisms and cancer cells, making it a promising candidate for further study. However, one of the limitations of using N-(2-(3,5-dicyclopropyl-1H-pyrazol-1-yl)ethyl)-4-ethoxybenzamide is its potential toxicity, as it has been found to have cytotoxic effects on normal cells at high concentrations.

Future Directions

There are several potential future directions for the study of N-(2-(3,5-dicyclopropyl-1H-pyrazol-1-yl)ethyl)-4-ethoxybenzamide. One area of interest is the development of new drugs based on the structure of N-(2-(3,5-dicyclopropyl-1H-pyrazol-1-yl)ethyl)-4-ethoxybenzamide. Another area of interest is the study of the mechanism of action of N-(2-(3,5-dicyclopropyl-1H-pyrazol-1-yl)ethyl)-4-ethoxybenzamide and its interactions with DNA and other biomolecules. In addition, further studies are needed to investigate the potential applications of N-(2-(3,5-dicyclopropyl-1H-pyrazol-1-yl)ethyl)-4-ethoxybenzamide in the field of cancer research and other areas of scientific research.

Synthesis Methods

The synthesis of N-(2-(3,5-dicyclopropyl-1H-pyrazol-1-yl)ethyl)-4-ethoxybenzamide involves a multi-step process that includes the reaction of 3,5-dicyclopropyl-1H-pyrazole with 4-ethoxybenzoyl chloride in the presence of a base. The resulting product is then purified using column chromatography to obtain the final compound.

Scientific Research Applications

N-(2-(3,5-dicyclopropyl-1H-pyrazol-1-yl)ethyl)-4-ethoxybenzamide has been extensively studied for its potential applications in various fields of scientific research. It has been found to exhibit significant antibacterial, antifungal, and antiviral activity, making it a promising candidate for the development of new drugs. In addition, N-(2-(3,5-dicyclopropyl-1H-pyrazol-1-yl)ethyl)-4-ethoxybenzamide has also been found to have potential applications in the field of cancer research, as it has been shown to inhibit the growth of cancer cells in vitro.